4-Cyano-4'-thiomorpholinomethylbenzophenone

• IUPAC Name: 4-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile
• InChI: InChI=1S/C19H18N2OS/c20-13-15-1-5-17(6-2-15)19(22)18-7-3-16(4-8-18)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2
• InChI Key: BZCYKQOMURKCTD-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C19H18N2OS
• DSSTOX Substance ID: DTXSID60642905
• Molecular Weight: 322.4 g/mol
• CAS RN: 898782-46-2

Description

4-Cyano-4'-thiomorpholinomethylbenzophenone (CMTMBP) is an organic compound belonging to the class of benzophenones. It is a colorless crystalline solid that is used in a variety of industrial and laboratory applications. CMTMBP is used as a photosensitizer in photochemistry, as a catalyst in organic synthesis, and as a reagent in organic synthesis. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

Organic Photovoltaics

4-Cyano-4'-thiomorpholinomethylbenzophenone derivatives have been investigated for their potential in organic photovoltaic (OPV) devices. Research shows that the introduction of cyano groups into the benzothiadiazole unit can significantly enhance the electron affinity of polymers, leading to improved power conversion efficiencies in OPV devices. This was demonstrated in a study where polymers with cyano substitutions exhibited almost doubled efficiency compared to their unsubstituted counterparts, highlighting the impact of cyano groups on optoelectronic properties and device performance (Casey et al., 2016).

Charge Transport Materials

Cyano substituted benzothiadiazole units have been explored for inducing n-type behavior in conjugated polymers. This n-type behavior is crucial for applications in electronics such as field-effect transistors. The incorporation of cyano groups into polymer backbones has been found to significantly increase electron affinity, leading to red-shifted absorptions and reduced optical band gaps, thereby facilitating unipolar n-type charge transport (Casey et al., 2015).

Dye-Sensitized Solar Cells

The structural modifications involving cyano and thiomorpholinomethyl groups have implications for dye-sensitized solar cells (DSSCs). For instance, organic sensitizers consisting of carbazole as an electron donor and indeno[1,2-b]thiophene as the bridging unit, synthesized for use in DSSCs, show that large intramolecular charge transfer occurs, which is essential for high device efficiency. This suggests that 4-Cyano-4'-thiomorpholinomethylbenzophenone derivatives could potentially be optimized for better performance in DSSCs (Lim et al., 2015).

Synthetic Chemistry and Heterocyclic Compound Synthesis

In synthetic chemistry, derivatives of 4-Cyano-4'-thiomorpholinomethylbenzophenone have been utilized as intermediates in the synthesis of complex heterocyclic compounds. These compounds have potential applications in various fields, including pharmaceuticals and materials science. For example, a study on the synthesis, crystal structure, and properties of a thiomorpholinomethyl-triazoloquinazolinone compound demonstrates the versatility of such derivatives in constructing complex molecular architectures, which could have implications for drug design and material engineering (Sun et al., 2021).